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Compound of Interest

Compound Name: 1,3-Dibromobenzene-d4

Cat. No.: B15554638

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of 1,3-
Dibromobenzene-d4, a deuterated and halogenated aromatic compound. Adherence to these

protocols is critical due to the hazardous nature of this chemical.

1. Immediate Safety and Handling Precautions

1,3-Dibromobenzene-d4 is a combustible liquid that can cause skin and eye irritation, as well

as respiratory irritation[1][2]. Therefore, all handling and disposal procedures must be

conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE):

Gloves: Wear impervious protective gloves, such as nitrile rubber[3].

Eye Protection: Chemical safety goggles with side-shields are mandatory[3].

Lab Coat: A fully buttoned lab coat must be worn[3].
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Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator is

necessary[3].

Spill Procedures: In the event of a spill, evacuate the area and ensure proper ventilation.

Absorb the spill with an inert, dry material such as vermiculite or sand[4]. Collect the absorbed

material and place it in a sealed, leak-proof container for disposal as hazardous waste[2][4][5].

2. Waste Segregation and Collection

Proper segregation of chemical waste is a critical step in the disposal process. Halogenated

organic compounds must not be mixed with non-halogenated waste streams.

Waste Stream: 1,3-Dibromobenzene-d4 must be disposed of as a halogenated organic

waste[6].

Container: Collect the waste in a designated, compatible, and clearly labeled hazardous

waste container[4][5][6]. Polyethylene containers are generally recommended for

halogenated solvents[4][5].

Labeling: The container must be labeled with a hazardous waste tag as soon as the first drop

of waste is added. The label should clearly identify the contents as "Halogenated Organic

Waste" and list "1,3-Dibromobenzene-d4" as a constituent, along with its estimated volume

or mass[5].

3. Disposal Protocol

The disposal of 1,3-Dibromobenzene-d4 must be handled by an approved waste disposal

plant. Do not dispose of this chemical down the drain or through evaporation[1][4].

Step-by-Step Disposal Procedure:

Ensure Proper Labeling: Verify that the hazardous waste container is accurately and

completely labeled.

Secure Container: Tightly close the waste container to prevent leaks or spills.
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Storage: Store the sealed container in a designated satellite accumulation area that is cool,

dry, and well-ventilated, away from incompatible materials, heat, and ignition sources[1][4].

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the halogenated organic waste.

Quantitative Data Summary

While specific quantitative disposal limits are determined by local regulations and waste

disposal facilities, the following table summarizes key properties of 1,3-Dibromobenzene.

Property Value

Molecular Formula C₆H₄Br₂

Molecular Weight 235.91 g/mol

Physical State Liquid

Appearance Light yellow

Odor Odorless

Boiling Point 219 °C

Flash Point 100.0 °C (closed cup)

Density 1.952 g/cm³ at 25 °C

Water Solubility 0.068 g/L

Note: The deuterated form, 1,3-Dibromobenzene-d4, will have a slightly higher molecular

weight.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 1,3-
Dibromobenzene-d4.
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Caption: Workflow for the safe disposal of 1,3-Dibromobenzene-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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